2-((7-chloro-5-oxo-4-propyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[(7-chloro-5-oxo-4-propyl-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)sulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C22H22ClN5O2S/c1-3-11-27-20(30)16-12-15(23)9-10-18(16)28-21(27)25-26-22(28)31-13-19(29)24-17-8-6-5-7-14(17)4-2/h5-10,12H,3-4,11,13H2,1-2H3,(H,24,29)
• InChI Key: OICDFRSHEGLKLF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CC(=C2)Cl)N3C1=NN=C3SCC(=O)NC4=CC=CC=C4CC
• Molecular Formula: C22H22ClN5O2S
• Molecular Weight: 456.0 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the thioacetamide group could undergo hydrolysis to form a carboxylic acid, or the triazoloquinazolinone ring could participate in various ring-opening or ring-closing reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, can be determined experimentally. These properties can provide important information about how the compound behaves under different conditions.

Scientific Research Applications

Antimicrobial Activity

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DNA Intercalation

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Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have been found to interact with dna .

Mode of Action

The compound likely interacts with its targets through a process known as DNA intercalation . This involves the compound inserting itself between the base pairs of the DNA helix, disrupting the normal structure and function of the DNA molecule .

Biochemical Pathways

Dna intercalation can disrupt a variety of cellular processes, including dna replication and transcription, leading to cell death . This mechanism is often exploited in the development of anticancer drugs .

Pharmacokinetics

In silico admet profiles have been used to evaluate similar compounds .

Result of Action

The result of the compound’s action is likely dependent on the specific cell type and the extent of DNA intercalation. In general, DNA intercalation can lead to cell death, making compounds with this mechanism of action potentially useful in the treatment of diseases characterized by rapid cell proliferation, such as cancer .

Safety and Hazards

The safety and hazards associated with the compound would depend on its physical and chemical properties, as well as its biological activity. For example, if the compound is toxic or reactive, it could pose a risk to health and safety.

Future Directions

Future research on the compound could involve further studies on its synthesis, properties, and potential applications. For example, the compound could be tested for biological activity to determine if it has potential as a drug or therapeutic agent.